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Compound of Interest

Compound Name: Diethyl azelate

Cat. No.: B1215421 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

comparative performance of diethyl azelate and diethyl sebacate esters, supported by

experimental data and detailed methodologies.

In the landscape of specialty chemicals, diethyl azelate and diethyl sebacate, both esters of

dicarboxylic acids, are versatile compounds with significant applications across various fields,

including polymer science, lubrication technology, and pharmaceutical formulations. Their bio-

based origins from azelaic and sebacic acids, respectively, position them as attractive

alternatives to traditional petroleum-derived chemicals. This guide provides an in-depth

comparison of their performance characteristics, supported by available experimental data, to

aid in the selection process for specific research and development applications.

Physicochemical Properties: A Foundation for
Performance
The fundamental physical and chemical properties of these esters dictate their behavior and

suitability in different applications. Diethyl sebacate, with its longer carbon backbone, exhibits a

higher molecular weight, boiling point, and flash point compared to diethyl azelate.

Conversely, diethyl azelate has a lower melting point, which can be advantageous in

applications requiring good low-temperature flexibility.
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Property Diethyl Azelate Diethyl Sebacate

Molecular Formula C13H24O4[1] C14H26O4[2][3]

Molecular Weight 244.33 g/mol [1] 258.35 g/mol [2][3]

CAS Number 624-17-9[1] 110-40-7[2]

Appearance Colorless liquid[1]
Colorless to pale yellow

liquid[4][5][6]

Melting Point -18.5 °C to -15.8 °C[7] 1 °C to 5 °C[3][6][8]

Boiling Point 291.5 °C @ 760 mmHg[7]
302-312 °C @ 760 mmHg[3][4]

[6][8]

Density 0.973 g/mL at 25 °C[7] 0.963 g/mL at 25 °C[4][6]

Refractive Index n20/D 1.435[7] n20/D 1.436[4][6]

Flash Point >112.78 °C[9] >110 °C[8]

Water Solubility Insoluble[9] Insoluble[5][6]

Application in Polymer Science: A Comparative
Analysis of Plasticizer Efficacy
Both diethyl azelate and diethyl sebacate find utility as plasticizers, enhancing the flexibility

and durability of polymers. While direct comparative studies on the diethyl esters are limited,

research on their longer-chain counterparts, di(2-ethylhexyl) azelate (DEHAz) and di(2-

ethylhexyl) sebacate (DEHSe), in Polyvinyl Chloride (PVC) offers valuable insights into their

relative performance.

In PVC applications, azelate esters may be preferred for slightly higher thermal stability, while

sebacate esters could be more suitable for applications requiring maximum flexibility.[10]
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Performance Metric
Di(2-ethylhexyl)
Azelate (DEHAz)

Di(2-ethylhexyl)
Sebacate (DEHSe)

Test Method

Tensile Strength

(MPa)
15.3 14.8 ASTM D2284

Elongation at Break

(%)
380 410 ASTM D2284

Glass Transition

Temp. (Tg) (°C)
68.51 65.36 DSC

Max. Degradation

Temp. (°C)
290.83 281.68 TGA

Migration Resistance

(Weight Loss % in

Hexane)

Lower than DEHSe Higher than DEHAz Solvent Extraction

Data synthesized from a comparative study on dicarboxylate ester plasticizers in PVC.

Experimental Protocols
Preparation of Plasticized PVC Films (Solvent Casting Method)

Dissolution: Prepare a 10% (w/v) solution of PVC resin in a suitable solvent like

tetrahydrofuran (THF) by stirring until complete dissolution.

Plasticizer Addition: Add the desired amount of diethyl azelate or diethyl sebacate to the

PVC solution (e.g., 40 parts per hundred parts of resin - phr).

Homogenization: Stir the mixture until the plasticizer is fully incorporated and the solution is

homogeneous.

Casting: Pour the solution into a flat, level petri dish.

Solvent Evaporation: Allow the solvent to evaporate slowly in a fume hood at ambient

temperature for 24 hours.
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Drying: Dry the resulting film in a vacuum oven at 60°C for 48 hours to remove any residual

solvent.

Mechanical Properties Testing

Apparatus: Universal Testing Machine (Tensile Tester).

Procedure:

Cut the prepared PVC films into dumbbell-shaped specimens according to standard

dimensions (e.g., ASTM D638).

Measure the thickness of each specimen at multiple points and calculate the average.

Mount the specimen in the grips of the tensile tester.

Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min) until the specimen

fractures.

Record the tensile strength, elongation at break, and Young's modulus.

Thermal Properties Testing (Differential Scanning Calorimetry - DSC)

Apparatus: Differential Scanning Calorimeter.

Procedure:

Accurately weigh a small sample (5-10 mg) of the plasticized PVC film into an aluminum

DSC pan.

Seal the pan and place it in the DSC cell.

Heat the sample at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere.

The glass transition temperature (Tg) is identified as a step change in the heat flow curve.

A lower Tg indicates more effective plasticization.

Performance in Lubricant Formulations
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Diesters are well-established as synthetic lubricants, offering excellent viscosity-temperature

characteristics and low-temperature fluidity. Generally, esters of dicarboxylic acids with a higher

number of carbon atoms, such as sebacates and azelates, are preferred over those with fewer

carbon atoms due to their lower vapor pressure.

While direct comparative data for the diethyl esters is scarce, it is theorized that the odd

number of carbon atoms in azelaic acid (C9) may result in esters with lower melting and

freezing points compared to those derived from sebacic acid (C10), which has an even number

of carbon atoms.[11] This suggests that diethyl azelate could offer advantages in applications

requiring superior low-temperature performance.

Experimental Protocols
Viscosity and Viscosity Index (VI) Determination

Apparatus: Capillary viscometer.

Procedure:

Measure the kinematic viscosity of the lubricant at two different temperatures, typically

40°C and 100°C, according to ASTM D445.

Calculate the Viscosity Index (VI) using the measured viscosities according to ASTM

D2270. A higher VI indicates a smaller change in viscosity with temperature.

Pour Point Determination

Apparatus: Pour point apparatus.

Procedure:

Cool the lubricant sample at a specified rate and examine it at intervals of 3°C for flow

characteristics, as per ASTM D97.

The pour point is the lowest temperature at which the oil is observed to flow.
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Application in Drug Delivery and Topical
Formulations
In the realm of pharmaceuticals and personal care, these esters are utilized for their properties

as emollients, solvents, and penetration enhancers.[4][5] A notable study directly comparing

diethyl azelate and diethyl sebacate in a topical application for pain management found

diethyl azelate to be superior.

In cutaneous mechanical sensitivity assays, a mixture containing diethyl azelate demonstrated

a significantly longer duration of sensitivity suppression compared to mixtures with diethyl

sebacate. This suggests that for certain topical drug delivery systems, diethyl azelate may

offer enhanced efficacy.

Experimental Protocols
In Vitro Skin Permeation Study

Apparatus: Franz diffusion cell.

Procedure:

Mount a section of excised human or animal skin on the Franz diffusion cell, with the

stratum corneum facing the donor compartment.

Apply a formulation containing the active pharmaceutical ingredient (API) and either

diethyl azelate or diethyl sebacate as a penetration enhancer to the skin surface in the

donor compartment.

The receptor compartment is filled with a suitable receptor fluid (e.g., phosphate-buffered

saline) and maintained at a constant temperature (e.g., 32°C).

At predetermined time intervals, withdraw samples from the receptor compartment and

analyze for the concentration of the API using a suitable analytical method (e.g., HPLC).

The cumulative amount of API permeated per unit area is plotted against time to

determine the permeation flux.
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Synthesis of Diethyl Azelate and Diethyl Sebacate
Both esters are typically synthesized via Fischer esterification, reacting the respective

dicarboxylic acid (azelaic or sebacic acid) with ethanol in the presence of an acid catalyst.

Experimental Workflow: Fischer Esterification

Reactants

Process Products

Dicarboxylic Acid
(Azelic or Sebacic)

Mixing and Heating
(Reflux)Ethanol

Acid Catalyst
(e.g., H2SO4)

Esterification Reaction
Formation of Ester and Water

Neutralization and Washing
Quenching and Removal of Acid

Water

Distillation
Separation of Pure Ester Diethyl Ester

(Azelate or Sebacate)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of diethyl esters via Fischer esterification.

Conclusion
The choice between diethyl azelate and diethyl sebacate is highly dependent on the specific

performance requirements of the intended application. For plasticizing applications where low-

temperature flexibility is paramount, diethyl sebacate's longer alkyl chain may offer an

advantage, while diethyl azelate may provide better thermal stability. In lubrication, diethyl
azelate's potential for a lower pour point could be beneficial for cold-weather applications. In

the context of drug delivery, emerging evidence suggests that diethyl azelate may be a more

effective penetration enhancer for certain active ingredients. The provided experimental

protocols offer a framework for conducting direct comparative studies to inform the optimal

selection for your research and development needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DIETHYL AZELATE - Safety Data Sheet [chemicalbook.com]

2. Diethyl sebacate｜lookchem [lookchem.com]

3. Diethyl Sebacate | C14H26O4 | CID 8049 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. nbinno.com [nbinno.com]

5. us.typology.com [us.typology.com]

6. Diethyl sebacate | 110-40-7 [chemicalbook.com]

7. echemi.com [echemi.com]

8. merckmillipore.com [merckmillipore.com]

9. diethyl azelate, 624-17-9 [thegoodscentscompany.com]

10. benchchem.com [benchchem.com]

11. apps.dtic.mil [apps.dtic.mil]

To cite this document: BenchChem. [Performance Showdown: Diethyl Azelate vs. Diethyl
Sebacate in Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215421#performance-comparison-of-diethyl-
azelate-and-sebacate-esters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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